Cas no 246149-02-0 ((S,S)-N-Benzyl-3,4-Trans-Diaminopyrrolidine)
246149-02-0 structure
Product Name:(S,S)-N-Benzyl-3,4-Trans-Diaminopyrrolidine
CAS No:246149-02-0
MF:C11H17N3
MW:191.272782087326
CID:246009
PubChem ID:24728047
Update Time:2025-04-19
(S,S)-N-Benzyl-3,4-Trans-Diaminopyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Pyrrolidinediamine,1-(phenylmethyl)-, (3R,4R)-rel-
- (3S,4S)-1-BENZYLPYRROLIDINE-3,4-DIAMINE
- (3S,4S)-3,4-Diamino-1-benzylpyrrolidine, >=90.0% (HPLC)
- D4036
- trans-1-Benzylpyrrolidine-3,4-diamine
- AKOS015854216
- D90246
- (3S,4S)-3,4-Diamino-1-benzylpyrrolidine
- (3S,4S)-(+)-3,4-Diamino-1-benzylpyrrolidine
- (3S,4S)-1-(Phenylmethyl)-3,4-pyrrolidinediamine
- 246149-02-0
- 193352-75-9
- (3S,4S)-(+)-1-Benzyl-3,4-pyrrolidinediamine
- (S,S)-N-Benzyl-3,4-trans-diaminopyrrolidine
- DTXSID00646129
- (S,S)-N-Benzyl-3,4-Trans-Diaminopyrrolidine
-
- MDL: MFCD07357313
- Inchi: 1S/C11H17N3/c12-10-7-14(8-11(10)13)6-9-4-2-1-3-5-9/h1-5,10-11H,6-8,12-13H2/t10-,11-/m0/s1
- InChI Key: HEARQVUKBKMUPY-QWRGUYRKSA-N
- SMILES: N1(CC2C=CC=CC=2)C[C@@H]([C@H](C1)N)N
Computed Properties
- Exact Mass: 191.142247555g/mol
- Monoisotopic Mass: 191.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 55.3Ų
(S,S)-N-Benzyl-3,4-Trans-Diaminopyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B131003-1mg |
(S,S)-N-Benzyl-3,4-Trans-Diaminopyrrolidine |
246149-02-0 | 1mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B131003-2mg |
(S,S)-N-Benzyl-3,4-Trans-Diaminopyrrolidine |
246149-02-0 | 2mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B131003-10mg |
(S,S)-N-Benzyl-3,4-Trans-Diaminopyrrolidine |
246149-02-0 | 10mg |
$ 250.00 | 2022-06-07 |
(S,S)-N-Benzyl-3,4-Trans-Diaminopyrrolidine Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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